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Compound of Interest

Compound Name: Potassium decanoate

Cat. No.: B1679058 Get Quote

CAS Number: 13040-18-1

This technical guide provides an in-depth overview of potassium decanoate, a potassium salt

of the saturated fatty acid decanoic acid (also known as capric acid). This document is intended

for researchers, scientists, and drug development professionals, offering detailed information

on its chemical properties, synthesis, experimental protocols, and its role in cellular signaling

pathways.

Chemical and Physical Properties
Potassium decanoate is a white solid that is soluble in water and DMSO.[1] It is widely

recognized for its surfactant properties, making it useful as a cleansing, emulsifying, dispersing,

and wetting agent.[2] The compound is also utilized in the food industry as an anticaking agent

and emulsifier.

Quantitative Data Summary
The following table summarizes the key quantitative properties of potassium decanoate.
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Property Value Reference

CAS Number 13040-18-1 [1][2][3][4]

Molecular Formula C₁₀H₁₉KO₂ [1][3]

Molecular Weight 210.35 g/mol [1][3]

IUPAC Name Potassium decanoate [1][3]

Synonyms
Potassium caprate, Decanoic

acid potassium salt
[1][5]

Appearance Solid Powder [1]

Melting Point
273.4°C (546.5 K) (to liquid

crystal)

Clearing Point
418.4°C (691.5 K) (to isotropic

liquid)

Flash Point 121.8°C [3]

Water Solubility
2.587 x 10⁴ mg/L at 25°C

(estimated)
[3]

Purity ≥95% (Industrial Grade) [1]

Synthesis of Potassium Decanoate: Experimental
Protocol
A common and efficient method for the synthesis of potassium decanoate involves the

neutralization of decanoic acid with a potassium base. An established laboratory and industrial-

scale protocol utilizes potassium bicarbonate in an ethanol-water solvent system to achieve

high yields.

Methodology
Dissolution: Decanoic acid is dissolved in a 95% (v/v) ethanol-water mixture. The use of

ethanol is crucial as it effectively dissolves both the fatty acid and the potassium salt, which

is a limitation in purely aqueous solutions.
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Neutralization: An equimolar amount of potassium bicarbonate (KHCO₃) is gradually added

to the decanoic acid solution. The reaction mixture is then heated to reflux at a temperature

ranging from 50°C to 78°C. This controlled heating helps to manage the release of carbon

dioxide gas, thus preventing excessive foaming.

Reaction Completion: The reaction is maintained at reflux for a period of 12 to 24 hours to

ensure the complete neutralization of the decanoic acid. To drive the reaction to completion,

excess water may be added incrementally.

Isolation and Purification: Upon completion, the reaction mixture is cooled, and the

precipitated potassium decanoate is isolated by filtration. The product is then washed with

ethanol and tert-butyl methyl ether to remove any unreacted starting materials and

byproducts.

Drying: The purified potassium decanoate is dried under reduced pressure to remove

residual solvents.

Recrystallization (Optional): For obtaining a high-purity product (>98%), recrystallization from

methanol can be performed.

Synthesis Workflow Diagram

Potassium Decanoate Synthesis Workflow
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Potassium Decanoate.

Role in Cellular Signaling Pathways
While direct studies on the signaling pathways of potassium decanoate are limited, the

biological activity of its constituent anion, decanoate (capric acid), has been investigated. In

aqueous biological environments, potassium decanoate dissociates, and the decanoate anion

is available to interact with cellular components. Research on decanoic acid provides valuable

insights into the potential biological effects of potassium decanoate.

Inhibition of the mTORC1 Signaling Pathway
Decanoic acid has been demonstrated to inhibit the mechanistic Target of Rapamycin Complex

1 (mTORC1) signaling pathway.[1][3] This inhibition is noteworthy as it occurs independently of

glucose and insulin levels. The proposed mechanism involves the interaction of decanoic acid

with a ubiquitin regulatory X domain-containing protein, which in turn inhibits the VCP/p97 AAA

ATPase, an upstream activator of mTORC1.[3] The mTORC1 pathway is a central regulator of

cell growth, proliferation, and autophagy, and its inhibition has therapeutic implications in

various diseases, including cancer and neurological disorders.
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Decanoic Acid-Mediated Inhibition of mTORC1 Signaling
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Caption: Decanoic acid's inhibitory effect on the mTORC1 pathway.

Modulation of the c-Met Signaling Pathway
In the context of hepatocellular carcinoma, decanoic acid has been shown to exert anti-tumor

effects by targeting the c-Met signaling cascade. The c-Met receptor tyrosine kinase, upon

activation by its ligand, hepatocyte growth factor (HGF), triggers downstream pathways such as
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PI3K/Akt/mTOR and MAPK, promoting tumorigenesis. Decanoic acid has been observed to

reduce tumor growth and induce apoptosis by modulating this pathway.

Decanoic Acid's Impact on the c-Met Signaling Pathway
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Caption: Inhibition of the c-Met signaling cascade by decanoic acid.

Applications in Research and Drug Development
Potassium decanoate and its corresponding acid have several applications in research and

are being explored for their therapeutic potential.

Surfactant and Excipient: Due to its amphipathic nature, potassium decanoate is used as a

surfactant in various formulations. In drug development, it can act as a penetration enhancer

for transdermal drug delivery by interacting with the lipids in the stratum corneum. It can also

be used to stabilize lipid-based drug delivery systems.

In Vitro Research: In cell culture experiments, the biological activities of decanoate, such as

the induction of apoptosis and cell cycle arrest in cancer cells, make it a useful tool for
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studying cellular processes. For instance, studies have shown that capric acid can induce

apoptosis in colorectal cancer cells by activating caspase-8.

Experimental Protocol: In Vitro Cytotoxicity Assay
This protocol outlines a general procedure for assessing the cytotoxic effects of potassium
decanoate on a cancer cell line using a standard MTT assay.

Cell Seeding: Plate cancer cells (e.g., HCT-116) in a 96-well plate at a density of 5 x 10³ to 1

x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

Treatment: Prepare a stock solution of potassium decanoate in a suitable solvent (e.g.,

sterile water or DMSO) and dilute it with the cell culture medium to achieve the desired final

concentrations. Remove the existing medium from the wells and replace it with the medium

containing different concentrations of potassium decanoate. Include a vehicle control

group.

Incubation: Incubate the cells with the treatment for 24, 48, or 72 hours.

MTT Assay: After the incubation period, add MTT solution to each well and incubate for 2-4

hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or

isopropanol with HCl) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570

nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

control group.

Conclusion
Potassium decanoate is a versatile compound with well-defined chemical and physical

properties. Its synthesis is straightforward and scalable. For researchers in drug development

and cell biology, the biological activities of its decanoate component, particularly its ability to

modulate key signaling pathways like mTORC1 and c-Met, present exciting opportunities for
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further investigation and therapeutic application. The experimental protocols and data provided

in this guide serve as a valuable resource for scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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